Cas no 957470-88-1 (N,N-Diethyl-4'-methylbiphenyl-4-carboxamide)

• Product Name: N,N-Diethyl-4'-methylbiphenyl-4-carboxamide
• CAS No: 957470-88-1
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 828887
• Update Time: 2023-08-03

N,N-Diethyl-4'-methylbiphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-4'-methylbiphenyl-4-carboxamide
• N,N-diethyl-4-(4-methylphenyl)benzamide
• N,N-Diethyl-4'-methyl biphenyl-4-carboxamide

• Inchi： 1S/C18H21NO/c1-4-19(5-2)18(20)17-12-10-16(11-13-17)15-8-6-14(3)7-9-15/h6-13H,4-5H2,1-3H3
• InChI Key： UCXPVXVHRJGYHK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC(C)=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 267.162
• Monoisotopic Mass: 267.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.031±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 68-70 ºC
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),